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Compound of Interest

Compound Name: RK-287107

Cat. No.: B15588127

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of RK-287107 in dimethyl sulfoxide (DMSO). RK-287107 is a potent and specific
inhibitor of tankyrase-1 and tankyrase-2, with IC50 values of 14.3 nM and 10.6 nM,
respectively[1][2][3][4]. Accurate preparation of the stock solution is critical for ensuring
reproducible results in downstream experiments. This protocol includes information on the
chemical properties of RK-287107, a step-by-step guide to solubilization, and
recommendations for long-term storage to maintain compound integrity.

Chemical Properties and Data

A summary of the key chemical properties of RK-287107 is presented in the table below for
easy reference. This data is essential for accurate calculations and preparation of the stock

solution.
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Property Value Reference
Molecular Weight 416.46 g/mol [1112]1[5]
Molecular Formula C22H26F2N402 [11[415]
Appearance White to off-white solid [1]

CAS Number 2171386-10-8 [1][4][5][6]

> 83 mg/mL (approx. 199.29
Solubility in DMSO mM)[2], up to 125 mg/mL [1][2]I5]
(approx. 300.15 mM)[1][5]

Experimental Protocol: Preparation of RK-287107
Stock Solution

This protocol outlines the procedure for preparing a 10 mM stock solution of RK-287107 in
DMSO. This concentration is a common starting point for most in vitro cell-based assays.

Materials:

o RK-287107 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional, but recommended)[1][4][5]

Procedure:
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» Equilibration: Allow the vial of RK-287107 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

» Weighing: Tare a clean, dry microcentrifuge tube or amber vial on a calibrated analytical
balance. Carefully weigh the desired amount of RK-287107 powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 4.165 mg of RK-287107.

e Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the
vial containing the RK-287107 powder. It is crucial to use fresh, anhydrous DMSO as it is
hygroscopic and absorbed moisture can affect solubility[1][2].

 Dissolution:
o Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o For complete dissolution, sonication in an ultrasonic water bath for 5-10 minutes is
recommended[1][4][5]. Visually inspect the solution to ensure there are no visible particles.
The solution should be clear.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes[2].

o Store the aliquots protected from light[1][5][6].
o For long-term storage (up to 6 months), store the aliquots at -80°C[1][5][6].

o For short-term storage (up to 1 month), aliquots can be stored at -20°C[1][2][5][6]-

Stock Solution Preparation Calculator:

To assist in preparing stock solutions of different concentrations, the following table provides
the required mass of RK-287107 for various volumes and concentrations.
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Mass of RK-287107

Desired Concentration Volume .
Required
1mM 1mL 0.4165 mg
5 mM 1mL 2.0825 mg
10 mM 1mL 4.165 mg
50 mM 1mL 20.825 mg
1 mM 5mL 2.0825 mg
5 mM 5mL 10.4125 mg
10 mM 5mL 20.825 mg
50 mM 5mL 104.125 mg

Signaling Pathway and Experimental Workflow
Visualization

The following diagrams illustrate the Wnt/3-catenin signaling pathway targeted by RK-287107
and the experimental workflow for preparing the stock solution.
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Wnt/(3-catenin Signaling Pathway and Inhibition by RK-287107
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Caption: Inhibition of Tankyrase by RK-287107 in the Wnt/p-catenin pathway.
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Workflow for RK-287107 Stock Solution Preparation
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Caption: Step-by-step workflow for preparing RK-287107 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15588127#preparing-rk-287107-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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